An In-depth Technical Guide to [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol: A Key Building Block in Modern Medicinal Chemistry
An In-depth Technical Guide to [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol: A Key Building Block in Modern Medicinal Chemistry
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of Fluorinated Pyridine Scaffolds
The pyridine motif is a cornerstone of medicinal chemistry, forming the core of numerous approved therapeutic agents. Its versatility, arising from its aromatic nature and the nitrogen atom's ability to act as a hydrogen bond acceptor, makes it a privileged scaffold in drug design. The strategic functionalization of the pyridine ring allows for the fine-tuning of a molecule's physicochemical properties, influencing its potency, selectivity, and pharmacokinetic profile.
This technical guide focuses on [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol , a specialized building block that combines three key structural features of significant interest in contemporary drug discovery: a brominated pyridine core, a difluoroethoxy substituent, and a primary alcohol. The presence of bromine offers a versatile handle for further molecular elaboration through various cross-coupling reactions. The difluoroethoxy group provides a unique modulation of lipophilicity and metabolic stability, while the methanol moiety allows for the introduction of diverse functionalities. This guide will provide a comprehensive overview of its molecular structure, potential synthetic routes, and its significance as a precursor in the synthesis of complex, biologically active molecules.
Molecular Structure and Physicochemical Properties
[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol possesses a well-defined molecular architecture that is key to its utility. The core is a pyridine ring, substituted at the 5-position with a bromine atom, at the 2-position with a 2,2-difluoroethoxy group, and at the 4-position with a hydroxymethyl group.
| Property | Value | Source |
| Molecular Formula | C₈H₈BrF₂NO₂ | [1] |
| Molecular Weight | 268.06 g/mol | [1] |
| CAS Number | 1859653-04-5 | [1] |
| Appearance | Likely a solid at room temperature | Inferred from similar compounds |
| Intended Use | For Research Use Only | [1][2] |
The incorporation of the 2,2-difluoroethoxy group is a strategic choice in medicinal chemistry. The geminal fluorine atoms significantly impact the molecule's properties:
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Metabolic Stability: The strong carbon-fluorine bonds are resistant to enzymatic degradation, particularly by cytochrome P450 enzymes. This can block metabolic hotspots, such as O-demethylation that might occur with a simple methoxy group, leading to an improved pharmacokinetic profile.[1]
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Lipophilicity and Solubility: The difluoromethoxy group generally increases lipophilicity compared to a methoxy group, which can enhance membrane permeability and oral absorption.[1]
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Hydrogen Bonding Capability: The hydrogen atom of the OCF₂H group is acidic, allowing it to act as a hydrogen bond donor. This unique characteristic enables it to serve as a bioisostere for hydroxyl (-OH) or amine (-NH₂) groups, potentially maintaining crucial interactions with biological targets while enhancing metabolic stability.[1][3]
Synthesis and Chemical Reactivity: A Strategic Approach
Proposed Synthetic Workflow
A logical synthetic approach would involve the introduction of the key functional groups onto a pre-existing pyridine core. The following diagram illustrates a potential synthetic pathway:
Caption: A proposed synthetic workflow for [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol.
Experimental Protocol: A Representative Synthesis
The following protocol outlines a representative, multi-step synthesis based on established chemical transformations of pyridine derivatives.
Step 1: Synthesis of 5-Bromo-2-iodopyridine
This step involves a selective halogen exchange reaction, a common strategy in pyridine chemistry.
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Reaction Setup: To a solution of 2,5-dibromopyridine in a suitable solvent (e.g., acetonitrile), add sodium iodide and a catalytic amount of a copper(I) salt.
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Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
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Work-up and Purification: Upon completion, cool the reaction mixture, and partition between an organic solvent (e.g., ethyl acetate) and water. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield 5-bromo-2-iodopyridine.
Step 2: Synthesis of (5-Bromopyridin-2-yl)methanol
This transformation introduces the hydroxymethyl group, a key functional handle.
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Grignard Reagent Formation: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-bromo-2-iodopyridine in anhydrous tetrahydrofuran (THF). Cool the solution to -78 °C and add a solution of isopropylmagnesium chloride dropwise. Stir the mixture at this temperature for 1-2 hours to facilitate the iodo-magnesium exchange.
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Reaction with Electrophile: Add paraformaldehyde to the freshly prepared Grignard reagent at -78 °C. Allow the reaction to slowly warm to room temperature and stir overnight.
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Quenching and Extraction: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent such as ethyl acetate.
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Purification: Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo. Purify the resulting crude alcohol by flash column chromatography.
Step 3: Synthesis of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol
The final step involves the introduction of the difluoroethoxy group via a Williamson ether synthesis.
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Alkoxide Formation: To a solution of (5-bromopyridin-2-yl)methanol in a polar aprotic solvent like dimethylformamide (DMF), add a strong base such as sodium hydride at 0 °C.
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Alkylation: After the evolution of hydrogen gas ceases, add 2,2-difluoroethanol to the reaction mixture.
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Reaction Conditions: Stir the reaction at room temperature or with gentle heating until the starting material is consumed, as monitored by TLC.
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Work-up and Purification: Carefully quench the reaction with water and extract the product with an organic solvent. Wash the organic layer, dry it, and concentrate it. Purify the final product by column chromatography to obtain [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol.
Analytical Characterization
A thorough analytical characterization is essential to confirm the identity and purity of the synthesized [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol. The following techniques are recommended:
High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for assessing the purity of the final compound.
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Column: A C18 reversed-phase column is typically suitable for the analysis of pyridine derivatives.
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Mobile Phase: A gradient elution using a mixture of acetonitrile or methanol and an aqueous buffer (e.g., ammonium acetate or formic acid) is often effective.
-
Detection: UV detection at a wavelength corresponding to the absorbance maximum of the pyridine ring (typically around 260-280 nm) is recommended.
-
Sample Preparation: Dissolve a small amount of the compound in the mobile phase or a compatible solvent and filter through a 0.45 µm syringe filter before injection.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most definitive method for structural elucidation.
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¹H NMR: The proton NMR spectrum will provide information on the number and connectivity of the hydrogen atoms. Expected signals would include those for the aromatic protons on the pyridine ring, the methylene protons of the hydroxymethyl group, and the methylene and methine protons of the difluoroethoxy group. The coupling of the protons with the fluorine atoms will result in characteristic splitting patterns.
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¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom in the molecule, confirming the carbon skeleton.
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¹⁹F NMR: The fluorine NMR spectrum will provide a clear signal for the two equivalent fluorine atoms, confirming the presence of the difluoroethoxy group.
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Solvent: A deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) should be used.
Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight of the compound and to gain insights into its fragmentation pattern.
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Ionization Technique: Electrospray ionization (ESI) is a suitable method for this type of molecule.
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Expected Mass: The high-resolution mass spectrum should show a molecular ion peak corresponding to the exact mass of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol, taking into account the isotopic distribution of bromine.
Applications in Drug Discovery and Development
[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol is not an active pharmaceutical ingredient (API) itself but rather a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. Its utility stems from the strategic placement of its functional groups.
Caption: The utility of [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol in drug discovery.
The bromine atom at the 5-position is particularly significant as it serves as a key site for carbon-carbon and carbon-heteroatom bond formation through various palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, and Buchwald-Hartwig reactions. This allows for the introduction of a wide range of aryl, heteroaryl, and alkyl groups, enabling the exploration of a vast chemical space in the search for novel drug candidates.
The methanol group at the 4-position can be readily oxidized to an aldehyde or a carboxylic acid, or converted to a leaving group for nucleophilic substitution, providing another avenue for molecular diversification.
Safety and Handling
As with any research chemical, [5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol should be handled with appropriate safety precautions. While specific toxicity data for this compound is not available, related brominated and fluorinated pyridines are known to be harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.[3][4][5][6][7][8]
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.
-
Handling: Use only in a well-ventilated area, such as a fume hood. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling.
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.
Conclusion
[5-Bromo-2-(2,2-difluoroethoxy)pyridin-4-yl]methanol represents a sophisticated and highly valuable building block for medicinal chemists. Its unique combination of a reactive bromine handle, a versatile methanol group, and the advantageous properties imparted by the difluoroethoxy substituent makes it an ideal starting material for the synthesis of novel and complex molecules. A thorough understanding of its structure, reactivity, and analytical characterization is paramount for its effective utilization in the design and development of the next generation of therapeutic agents.
References
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NextSDS. ([n.d.]). [5-bromo-2-(trifluoromethyl)pyridin-4-yl]methanol — Chemical Substance Information. Retrieved from [Link]
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PubChem. ([n.d.]). (5-Bromopyridin-2-yl)methanol. Retrieved from [Link]
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- European Patent Office. (1986). Pyridine derivatives and their production (EP 0174726 A1).
- Song, J. J., et al. (2004). Synthesis of 5-bromopyridyl-2-magnesium chloride and its application in the synthesis of functionalized pyridines. Organic Letters, 6(26), 4901-4903.
- Google Patents. ([n.d.]). CN1030387C - Preparation of 4-pyridinemethanol derivatives.
- Google Patents. ([n.d.]). US6437139B1 - Synthesis of pharmaceutically useful pyridine derivatives.
- Google Patents. ([n.d.]). JPS60132959A - Preparation of pyridinemethanol.
- Google Patents. ([n.d.]). CN105153019A - 2-pyridinemethanol and synthetic method thereof.
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